Cas no 89775-15-5 (BICYCLO2.1.1HEXANE-1-CARBOXAMIDE)

• Product Name: BICYCLO2.1.1HEXANE-1-CARBOXAMIDE
• CAS No: 89775-15-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD19207255
• CID: 4298586
• PubChem ID: 55290574
• Update Time: 2025-06-08

BICYCLO2.1.1HEXANE-1-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-1-carboxamide
• BICYCLO2.1.1HEXANE-1-CARBOXAMIDE
• AKOS006363918
• CS-0459341
• 89775-15-5

• MDL： MFCD19207255
• Inchi： 1S/C7H11NO/c8-6(9)7-2-1-5(3-7)4-7/h5H,1-4H2,(H2,8,9)
• InChI Key： PPKKDAMYZDDHQE-UHFFFAOYSA-N
• SMILES： C12(C(N)=O)CC(C1)CC2

Computed Properties

• Exact Mass: 125.084063974Da
• Monoisotopic Mass: 125.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Additional information on BICYCLO2.1.1HEXANE-1-CARBOXAMIDE

Exploring BICYCLO[2.1.1]HEXANE-1-CARBOXAMIDE (CAS No. 89775-15-5): Properties, Applications, and Innovations

BICYCLO[2.1.1]HEXANE-1-CARBOXAMIDE (CAS No. 89775-15-5) is a unique bicyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. Its distinctive bicyclo[2.1.1]hexane scaffold and carboxamide functional group make it a versatile building block for drug discovery and advanced material design. Researchers are increasingly exploring its potential due to its rigid structure and ability to modulate molecular interactions.

In recent years, the demand for novel small-molecule therapeutics and bioactive compounds has surged, with BICYCLO[2.1.1]HEXANE-1-CARBOXAMIDE emerging as a promising candidate. Its structural rigidity and hydrogen-bonding capacity align with current trends in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). These applications leverage its ability to enhance binding affinity and selectivity in target proteins, addressing challenges in undruggable targets.

The compound's synthetic accessibility and derivatization potential have also made it a focal point in green chemistry initiatives. As sustainability becomes a priority, researchers are optimizing routes to synthesize BICYCLO[2.1.1]HEXANE-1-CARBOXAMIDE using catalytic methods and renewable feedstocks. This aligns with the broader shift toward atom-economical processes and circular chemistry principles.

Beyond pharmaceuticals, CAS 89775-15-5 has shown promise in advanced material applications. Its bicyclic framework contributes to thermal stability and mechanical strength, making it valuable for high-performance polymers and nanocomposites. Innovations in 3D printing resins and self-healing materials have incorporated similar bicyclic motifs, highlighting its cross-disciplinary relevance.

Frequently asked questions about BICYCLO[2.1.1]HEXANE-1-CARBOXAMIDE include inquiries about its solubility profile, stability under physiological conditions, and commercial availability. Analytical data, such as NMR spectra and HPLC purity, are also highly sought after by synthetic chemists. These queries reflect the compound's growing role in preclinical research and industrial R&D pipelines.

As computational tools like AI-driven molecular modeling advance, the design of BICYCLO[2.1.1]HEXANE-1-CARBOXAMIDE derivatives has become more efficient. Virtual screening and QSAR studies help predict its ADMET properties, accelerating its adoption in hit-to-lead optimization. This synergy between computational chemistry and experimental validation underscores its modern relevance.

In summary, BICYCLO[2.1.1]HEXANE-1-CARBOXAMIDE (CAS No. 89775-15-5) represents a compelling case study in structure-activity relationship (SAR) exploration. Its applications span drug discovery, material science, and sustainable synthesis, positioning it at the intersection of multiple cutting-edge fields. Continued research will likely uncover further utilities for this adaptable molecular scaffold.